Cas no 791594-33-7 ((3,5-difluorophenyl)thiourea)

(3,5-difluorophenyl)thiourea structure
(3,5-difluorophenyl)thiourea structure
Product Name:(3,5-difluorophenyl)thiourea
CAS No:791594-33-7
MF:C7H6F2N2S
MW:188.197746753693
MDL:MFCD07368707
CID:1795756
PubChem ID:2783293
Update Time:2025-04-21

(3,5-difluorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-Difluorophenyl)thioure
    • CTK4B1207
    • ACMC-20moa1
    • N-(3,5-Difluorophenyl)-2-pyridinecarbothioamide
    • AG-D-42092
    • AY 31574
    • AY-31574
    • N-(3,5-difluorophenyl)thiourea
    • 2-Pyridinecarbothioamide,N-(3,5-difluorophenyl)-
    • AC1MIWH6
    • CHEMBL112435
    • 1-(3,5-DIFLUOROPHENYL)-2-THIOUREA
    • SCHEMBL1748177
    • PS-8441
    • CS-0256869
    • 1-(3,5-Difluorophenyl)thiourea
    • HDQWFHUGMKRYIN-UHFFFAOYSA-N
    • N-(3,5-difluorophenyl) thiourea
    • AKOS009140805
    • G31305
    • EN300-65481
    • 3,5-difluorophenylthiourea
    • 791594-33-7
    • MFCD07368707
    • (3,5-difluorophenyl)thiourea
    • MDL: MFCD07368707
    • Inchi: 1S/C7H6F2N2S/c8-4-1-5(9)3-6(2-4)11-7(10)12/h1-3H,(H3,10,11,12)
    • InChI Key: HDQWFHUGMKRYIN-UHFFFAOYSA-N
    • SMILES: S=C(N)NC1C=C(C=C(C=1)F)F

Computed Properties

  • Exact Mass: 188.02197570g/mol
  • Monoisotopic Mass: 188.02197570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Melting Point: 146-148°C

(3,5-difluorophenyl)thiourea Security Information

  • Hazardous Material Identification: T

(3,5-difluorophenyl)thiourea Pricemore >>

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